3-(5-bromothiophen-2-yl)-N'-[(E)-(2-methoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-(5-bromothiophen-2-yl)-N-[(E)-(2-methoxyphenyl)methylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H13BrN4O2S/c1-23-13-5-3-2-4-10(13)9-18-21-16(22)12-8-11(19-20-12)14-6-7-15(17)24-14/h2-9H,1H3,(H,19,20)(H,21,22)/b18-9+
• InChI Key: WBHDNELTJZCXLI-GIJQJNRQSA-N
• Canonical SMILES: COC1=CC=CC=C1C=NNC(=O)C2=NNC(=C2)C3=CC=C(S3)Br
• Isomeric SMILES: COC1=CC=CC=C1/C=N/NC(=O)C2=NNC(=C2)C3=CC=C(S3)Br
• Molecular Formula: C16H13BrN4O2S
• Molecular Weight: 405.3 g/mol

Description

3-(5-bromothiophen-2-yl)-N'-[(E)-(2-methoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide is a useful research compound. Its molecular formula is C16H13BrN4O2S and its molecular weight is 405.27. The purity is usually 95%.
BenchChem offers high-quality 3-(5-bromothiophen-2-yl)-N'-[(E)-(2-methoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-bromothiophen-2-yl)-N'-[(E)-(2-methoxyphenyl)methylidene]-1H-pyrazole-5-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characterization

This compound is part of a family of chemicals involved in various synthetic processes. It's used in the synthesis of pyrazolyl pharmacophore linked thiazole, thiazoline, and thiazolidinone-5-carboxylic acid derivatives, which are crucial in the development of pharmaceuticals and other chemical substances (Khalifa, Nossier, & Al-Omar, 2017).

Medicinal Chemistry and Pharmacological Activity

This compound has shown significant antimicrobial and anticancer activities. Its structure, characterized by the presence of a bromothiophenyl group, has been linked with cytotoxic activities against certain cell lines, indicating potential in cancer treatment research (S. M et al., 2022). Moreover, the compound and its derivatives have been investigated for their inhibition effects on corrosion, showing potential in the field of material science as well (Paul, Yadav, & Obot, 2020).

Material Science and Corrosion Inhibition

It's noteworthy that this compound and its derivatives have applications in corrosion protection. They show high inhibition efficiency, potentially offering a protective layer against corrosion, which is significant in the preservation of materials (Paul, Yadav, & Obot, 2020).

Spectroscopy and Molecular Interaction Studies

The compound's interaction with various elements and its structural characteristics have been studied using different spectroscopic methods. These studies provide valuable insights into the compound's physical and chemical properties, aiding in the understanding of its reactivity and stability under different conditions (R. Pillai et al., 2017).